Cas no 130721-79-8 (4-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid)

• Product Name: 4-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid
• CAS No: 130721-79-8
• MF: C₈H₄FNO₄
• MW: 197.120065689087
• CID: 5303031
• Update Time: 2025-10-24

4-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-oxo-2,3-dihydrobenzo[d]oxazole-7-carboxylic acid
• 4-fluoro-1,3-benzoxazol-2-one-7-carboxylic acid
• 4-Fluoro-2,3-dihydro-2-oxo-7-benzoxazolecarboxylic acid
• 4-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-7-carboxylic acid
• 4-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid

• Inchi： 1S/C8H4FNO4/c9-4-2-1-3(7(11)12)6-5(4)10-8(13)14-6/h1-2H,(H,10,13)(H,11,12)
• InChI Key： BQTRYRVFDLWWIO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C2=C1NC(=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6

Additional information on 4-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid

Introduction to 4-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid (CAS No. 130721-79-8)

4-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 130721-79-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole family, a class of molecules known for their diverse biological activities and utility in drug development. The presence of a fluorine atom at the 4-position and a carboxylic acid group at the 7-position introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural framework of 4-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid consists of a benzoxazole core, which is a fused ring system comprising a benzene ring and an oxygen-containing heterocycle. The 2-oxo group, also known as an ethoxymethylene group, contributes to the compound's reactivity and potential for further functionalization. The 7-carboxylic acid moiety enhances its solubility in polar solvents and allows for easy derivatization into esters or amides, which are common pharmacophores in drug molecules.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from benzoxazole derivatives. The fluorine substituent in 4-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid plays a crucial role in modulating the pharmacokinetic properties of the compound. Fluorine atoms are known to influence metabolic stability, binding affinity, and cell membrane permeability, making them indispensable in modern drug design. The carboxylic acid group at the 7-position provides a site for further chemical modifications, enabling the synthesis of various analogs with tailored biological activities.

One of the most compelling aspects of 4-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid is its potential application in the development of antimicrobial and anticancer agents. Benzoxazole derivatives have been extensively studied for their ability to interact with biological targets such as enzymes and receptors. The fluorine atom enhances the compound's binding affinity to these targets, potentially leading to more potent and selective drugs. Furthermore, the carboxylic acid group can be used to link this scaffold to other pharmacophores, creating hybrid molecules with enhanced therapeutic efficacy.

Recent studies have highlighted the significance of 4-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid in medicinal chemistry. Researchers have demonstrated its utility as a precursor in the synthesis of novel compounds with promising biological activities. For instance, derivatives of this molecule have shown inhibitory effects on various enzymes implicated in inflammatory diseases and cancer progression. The structural flexibility offered by the benzoxazole core allows for the introduction of additional functional groups, enabling fine-tuning of biological properties such as solubility and bioavailability.

The role of fluorine-containing compounds in drug development cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological profiles, including enhanced metabolic stability and increased binding affinity to biological targets. In the context of 4-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid, the fluorine atom at the 4-position contributes to these favorable properties. This substitution pattern has been observed to enhance the compound's interaction with enzymes such as kinases and proteases, which are key targets in oncology and inflammatory diseases.

The carboxylic acid group at the 7-position of 4-fluoro-2-oxyozonebenzolecarbolic acid provides another avenue for structural diversification. By converting this group into esters or amides, researchers can modulate solubility and bioavailability while maintaining or enhancing biological activity. Such modifications are crucial for optimizing drug candidates for clinical use. For example, esterase-sensitive esters can be designed to release active compounds in specific tissues or cellular compartments, improving targeted therapy.

Advances in synthetic methodologies have further expanded the potential applications of 4-fluoro-ozonebenzolecarbolic acid derivatives. Modern techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient construction of complex benzoxazole structures with high precision. These methods enable chemists to introduce multiple functional groups at strategic positions within the molecule, enhancing its biological relevance.

The pharmaceutical industry continues to invest heavily in exploring new therapeutic agents derived from heterocyclic compounds like benzoxazoles. The versatility of 4-fluoro-ozonebenzolecarbolic acid as a scaffold makes it an attractive candidate for further development. Its ability to undergo diverse chemical modifications while maintaining favorable pharmacological properties positions it as a key player in next-generation drug discovery efforts.

In conclusion,4-fluoro-ozonebenzolecarbolic acid (CAS No. 13072179) is a promising compound with significant potential in pharmaceutical research. Its unique structural features—particularly the fluorine atom at the 4-position and the carboxylic acid group at the 7-position—make it an ideal candidate for designing novel bioactive molecules with applications ranging from antimicrobial agents to anticancer drugs. As research continues to uncover new therapeutic opportunities derived from benzoxazole derivatives,this compound is poised to play a vital role in advancing medicinal chemistry and improving patient outcomes worldwide.